2-Amino-3-(1-methylpiperidin-2-yl)propanamide

• Molecular Formula: C9H19N3O
• Molecular Weight: 185.27 g/mol
• IUPAC Name: 2-amino-3-(1-methylpiperidin-2-yl)propanamide
• InChI: InChI=1S/C9H19N3O/c1-12-5-3-2-4-7(12)6-8(10)9(11)13/h7-8H,2-6,10H2,1H3,(H2,11,13)
• InChI Key: DDKQEMMNFWDWDS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCCC1CC(C(=O)N)N

Description

2-Amino-3-(1-methylpiperidin-2-yl)propanamide is a synthetic small molecule characterized by a propanamide backbone substituted with a 1-methylpiperidin-2-yl group at the β-carbon and an amino group at the α-carbon. This structural motif places it within the broader family of amino acid derivatives and peptidomimetics, which are often explored for their bioactivity in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-3-(1-methylpiperidin-2-yl)propanamide typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors.

Introduction of the Amino Group: The amino group can be introduced via amination reactions, often using reagents like ammonia or amines.

Attachment of the Propanamide Group: The propanamide group can be attached through acylation reactions, using acyl chlorides or anhydrides as reagents.

Industrial Production Methods

Industrial production methods for 2-Amino-3-(1-methylpiperidin-2-yl)propanamide may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often include:

Continuous Flow Chemistry: This method allows for the continuous production of the compound, improving efficiency and scalability.

Catalytic Processes: Catalysts can be used to enhance reaction rates and selectivity, reducing the need for harsh reaction conditions.

Chemical Reactions Analysis

Types of Reactions

2-Amino-3-(1-methylpiperidin-2-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or hydroxyl derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as amines or alcohols.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products Formed

Oxidation Products: Hydroxyl derivatives, oxides.

Reduction Products: Amines, alcohols.

Substitution Products: Halogenated derivatives, alkylated compounds.

Scientific Research Applications

2-Amino-3-(1-methylpiperidin-2-yl)propanamide has various scientific research applications, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and as a precursor in drug development.

Industry: Utilized in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 2-Amino-3-(1-methylpiperidin-2-yl)propanamide involves its interaction with specific molecular targets and pathways. The compound may act by:

Binding to Receptors: Interacting with specific receptors in the body to elicit a biological response.

Enzyme Inhibition: Inhibiting the activity of certain enzymes, thereby affecting metabolic pathways.

Modulation of Signaling Pathways: Influencing signaling pathways involved in various physiological processes.

Comparison with Similar Compounds

Key Differences :

• Substitution Position : The target compound’s 1-methylpiperidin-2-yl group differs from 3-yl substitutions in analogs, which may alter steric interactions with biological targets.

Aromatic and Heterocyclic Derivatives

Compound Name	Key Structural Features	Molecular Formula	Molecular Weight	Key Properties/Bioactivity	References
2-Amino-3-(4-hydroxy-2,6-dimethylphenyl)-N-(6-(naphthalen-1-ylmethyl)tetrahydroquinolin-4-yl)propanamide	Bulky naphthalene and tetrahydroquinoline groups	C₃₂H₃₇N₃O₂	519.66	Mixed efficacy mu-opioid receptor (MOR) agonist; high molecular weight limits bioavailability
2-Amino-3-(1H-indol-3-yl)-N-(3-(piperidin-1-yl)propyl)propanamide	Indole and piperidinylpropyl substituents	C₂₄H₃₆N₄O₃	429.29	Inhibitor of hepatitis C virus NS3/4A protease; indole enhances π-π stacking
2-Amino-3-(4-hydroxyphenyl)propanamide	4-Hydroxyphenyl group	C₉H₁₂N₂O₂	180.21	Tyrosine mimic; essential for catalytic activity in enzymes

Key Differences :

• Bioactivity : The target compound lacks bulky aromatic groups (e.g., naphthalene, indole), which may reduce off-target interactions but also limit enzyme inhibition potency compared to and compounds.
• Hydrogen Bonding : The absence of a hydroxyl group (cf. 4-hydroxyphenyl in ) may decrease solubility and hydrogen-bonding capacity.

Thiazole and Imidazole Derivatives

Compound Name	Key Structural Features	Molecular Formula	Molecular Weight	Key Properties/Bioactivity	References
2-Amino-3-(benzyloxy)-N-(4-phenylthiazol-2-yl)propanamide	Benzyloxy and thiazole groups	C₁₉H₂₀N₄O₂	360.39	Antimycobacterial activity (MIC = 8–11 µg/mL)
2-Amino-N-(2-hydroxyethyl)-3-(1H-imidazol-4-yl)propanamide	Imidazole and hydroxyethyl groups	C₈H₁₅N₅O₂	213.24	Corrosion inhibitor (85.79% efficacy in NaCl solution); pH-dependent activity

Key Differences :

• Electronic Effects : Thiazole and imidazole rings () introduce aromatic heterocyclic character, enhancing π-stacking or metal coordination. The target compound’s piperidine lacks this property but offers basicity for protonation-dependent interactions.
• Applications : Thiazole/imidazole derivatives show antimycobacterial or corrosion inhibition, whereas the target’s piperidine suggests CNS or receptor-focused applications.

Biological Activity

2-Amino-3-(1-methylpiperidin-2-yl)propanamide is a compound that has garnered interest in pharmacological research due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant studies that highlight its efficacy in various applications.

Chemical Structure and Properties

• Molecular Formula : C$_{8}$H$_{16}$N$_{2}$O
• Molecular Weight : 156.23 g/mol
• IUPAC Name : 2-amino-3-(1-methylpiperidin-2-yl)propanamide

The biological activity of 2-Amino-3-(1-methylpiperidin-2-yl)propanamide primarily involves its interaction with specific receptors and enzymes. It has been shown to act as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS).

• Receptor Interaction : The compound exhibits affinity for various receptors, including:
  • Serotonin Receptors : It may influence serotonin pathways, which are critical in mood regulation.
  • Dopamine Receptors : Potential modulation of dopaminergic activity suggests implications for neuropsychiatric disorders.
• Enzyme Inhibition : Preliminary studies indicate that this compound may inhibit certain enzymes involved in metabolic pathways, contributing to its pharmacological effects.

1. Analgesic Properties

Research has indicated that 2-Amino-3-(1-methylpiperidin-2-yl)propanamide possesses analgesic properties. In animal models, it has demonstrated significant pain relief comparable to established analgesics.

Study	Methodology	Findings
	Rat neuropathic pain model	Reduced pain scores significantly compared to control group.
	Capsaicin-induced hyperalgesia	Showed dose-dependent analgesic effects.

2. Anti-inflammatory Effects

The compound has also been investigated for its anti-inflammatory properties. Studies suggest that it may reduce inflammation markers in vitro and in vivo.

Study	Methodology	Findings
	Lipopolysaccharide (LPS) induced inflammation in mice	Decreased pro-inflammatory cytokines (e.g., TNF-alpha, IL-6).
	Human cell lines exposed to inflammatory stimuli	Inhibited NF-kB pathway activation.

Case Studies

Several case studies have highlighted the therapeutic potential of 2-Amino-3-(1-methylpiperidin-2-yl)propanamide:

• Chronic Pain Management : A clinical trial involving patients with chronic pain conditions showed that administration of this compound led to significant improvements in pain management scores without major side effects.
• Neurological Disorders : In a pilot study on patients with anxiety disorders, the compound demonstrated anxiolytic effects, suggesting its potential role as an adjunct therapy in psychiatric treatment.